Cas no 1442457-44-4 ((3-BROMONAPHTHALEN-1-YL)BORONIC acid)

• Product Name: (3-BROMONAPHTHALEN-1-YL)BORONIC acid
• CAS No: 1442457-44-4
• MF: C₁₀H₈BBrO₂
• MW: 250.884322166443
• CID: 2103053
• Update Time: 2023-11-19

(3-BROMONAPHTHALEN-1-YL)BORONIC acid Chemical and Physical Properties

Names and Identifiers

• (3-BROMONAPHTHALEN-1-YL)BORONIC ACID
• 3-Bromonaphthalene-1-boronic acid
• CID 123671817
• Boronic acid, B-(3-bromo-1-naphthalenyl)-
• (3-BROMONAPHTHALEN-1-YL)BORONIC acid

• Inchi： 1S/C10H8BBrO2/c12-8-5-7-3-1-2-4-9(7)10(6-8)11(13)14/h1-6,13-14H
• InChI Key： WWJLYGQKEPBIJF-UHFFFAOYSA-N
• SMILES： BrC1=CC(B(O)O)=C2C=CC=CC2=C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 201
• Topological Polar Surface Area: 40.5

Experimental Properties

• Density: 1.62±0.1 g/cm3(Predicted)
• Boiling Point: 435.6±47.0 °C(Predicted)
• pka: 7.76±0.30(Predicted)